Cas no 918481-51-3 (2-Pyrazinecarbonitrile, 3-[4-[(3-cyanophenyl)methyl]-1-piperazinyl]-)

• Product Name: 2-Pyrazinecarbonitrile, 3-[4-[(3-cyanophenyl)methyl]-1-piperazinyl]-
• CAS No: 918481-51-3
• MF: C₁₇H₁₆N₆
• MW: 304.349142074585
• CID: 774937
• PubChem ID: 59382203
• Update Time: 2025-04-19

2-Pyrazinecarbonitrile, 3-[4-[(3-cyanophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile, 3-[4-[(3-cyanophenyl)methyl]-1-piperazinyl]-
• 3-[4-[(3-cyanophenyl)methyl]piperazin-1-yl]pyrazine-2-carbonitrile
• 918481-51-3
• SCHEMBL13150515
• DTXSID40731806
• 3-{4-[(3-Cyanophenyl)methyl]piperazin-1-yl}pyrazine-2-carbonitrile

• Inchi： 1S/C17H16N6/c18-11-14-2-1-3-15(10-14)13-22-6-8-23(9-7-22)17-16(12-19)20-4-5-21-17/h1-5,10H,6-9,13H2
• InChI Key： DBTADGQXFKMXRR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(C#N)C=2)CCN(C2C(C#N)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 304.14364454g/mol
• Monoisotopic Mass: 304.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų